Cas no 38871-41-9 (2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride)

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride is a versatile acyl chloride derivative widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient acylation reactions with nucleophiles such as amines and alcohols. The benzodioxine backbone provides structural stability while allowing further functionalization, making it valuable in constructing complex heterocyclic frameworks. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to introduce the benzodioxine moiety, which is common in pharmacologically active compounds. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride structure
38871-41-9 structure
Product Name:2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride
CAS No:38871-41-9
MF:C9H7ClO3
MW:198.603081941605
MDL:MFCD04972616
CID:841398
PubChem ID:2795031
Update Time:2025-05-27

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonyl chloride
    • 1,4-Benzodioxin-5-carbonyl chloride, 2,3-dihydro-
    • 2,3-dihydro-1,4-Benzodioxin-5-carbonyl chloride
    • 2,3-Dihydrobenzo[1,4]dioxine-5-carbonyl chloride
    • 2,3-DIHYDROBENZO[1,4]DIOXINE-5-CARBONYL CHLORIDE 0.98
    • 2,3-dihydro-1,4-benzodioxine-5-carbonyl chloride
    • CS-10266
    • 2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonylchloride
    • SCHEMBL1020885
    • AKOS009808784
    • MFCD04972616
    • IEWVBBWTJOHHCY-UHFFFAOYSA-N
    • DB-069738
    • 1,4-benzodioxane-5-carbonyl chloride
    • AB92833
    • DTXSID40383526
    • J-507004
    • 38871-41-9
    • 2,3-Dihydro-benzo[1,4]dioxine-5-carbonyl chloride
    • 2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride
    • MDL： MFCD04972616
    • Inchi： 1S/C9H7ClO3/c10-9(11)6-2-1-3-7-8(6)13-5-4-12-7/h1-3H,4-5H2
    • InChI Key： IEWVBBWTJOHHCY-UHFFFAOYSA-N
    • SMILES： ClC(C1=CC=CC2=C1OCCO2)=O

Computed Properties

  • Exact Mass: 198.00800
  • Monoisotopic Mass: 198.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.371
  • Melting Point: 98 °C
  • Boiling Point: 305.2°C at 760 mmHg
  • Flash Point: 137.7°C
  • Refractive Index: 1.566
  • PSA: 35.53000
  • LogP: 1.83680

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride Security Information

  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34-22
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Safety Term：S26;S36/37/39;S45

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019092877-1g
2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonyl chloride
 38871-41-9 98%
1g
 $316.20 2023-09-02
Alichem
A019092877-5g
2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonyl chloride
 38871-41-9 98%
5g
 $686.00 2023-09-02
Fluorochem
088769-250mg
2,3-Dihydro-benzo[1,4]dioxine-5-carbonyl chloride
 38871-41-9 98%
250mg
 ￡90.00 2022-02-28
Fluorochem
088769-1g
2,3-Dihydro-benzo[1,4]dioxine-5-carbonyl chloride
 38871-41-9 98%
1g
 ￡168.00 2022-02-28
Fluorochem
088769-5g
2,3-Dihydro-benzo[1,4]dioxine-5-carbonyl chloride
 38871-41-9 98%
5g
 ￡788.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HE538-1g
2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride
 38871-41-9 98%
1g
 1892.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HE538-200mg
2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride
 38871-41-9 98%
200mg
 540.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HE538-50mg
2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride
 38871-41-9 98%
50mg
 216.0CNY 2021-07-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD65611-250mg
2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonyl chloride
 38871-41-9 95%
250mg
 ￥342.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD65611-1g
2,3-Dihydrobenzo[b][1,4]dioxine-5-carbonyl chloride
 38871-41-9 95%
1g
 ￥875.0 2024-04-18

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:38871-41-9)2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride
Order Number:A873758
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:40
Price ($):471.0
Email:sales@amadischem.com

2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride Related Literature

Related Categories

38871-41-9 (2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:38871-41-9)2,3-Dihydro-1,4-benzodioxine-5-carbonyl chloride
A873758
Purity:99%
Quantity:5g
Price ($):471.0
Email